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Compound of Interest

Compound Name: 3-Ethyl-2-propylquinoline

CAS No.: 3290-24-2

Cat. No.: B1293939

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-ethyl-
2-propylquinoline (C₁₄H₁₇N), a substituted quinoline of interest to researchers in medicinal

chemistry and materials science. This document collates and interprets available Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering field-

proven insights into the structural characterization of this molecule.

Introduction to 3-Ethyl-2-Propylquinoline and its
Spectroscopic Characterization
3-Ethyl-2-propylquinoline is a heterocyclic aromatic compound with the molecular formula

C₁₄H₁₇N and a molecular weight of 199.29 g/mol .[1][2][3] Its structure, featuring a quinoline

core substituted with an ethyl group at the 3-position and a propyl group at the 2-position,

presents a unique spectroscopic fingerprint. Understanding this fingerprint is paramount for

confirming its identity, assessing its purity, and elucidating its role in various chemical and

biological processes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1293939#bc-rfq
https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2-propylquinoline
https://www.alfa-chemistry.com/cas_3290-24-2.htm
https://www.finetechnology-ind.com/product/detail/FT-0685615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The strategic placement of the alkyl groups on the quinoline ring influences the electronic

environment of the molecule, which is directly reflected in its NMR, IR, and MS spectra. This

guide will delve into the specific details of each of these analytical techniques as they apply to

3-ethyl-2-propylquinoline, providing both the available data and the scientific rationale behind

its interpretation.

Molecular Structure and Numbering

Caption: Molecular structure of 3-ethyl-2-propylquinoline with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. While complete experimental spectra for 3-ethyl-2-propylquinoline are not readily

available in the public domain, we can predict the expected signals based on the known

chemical shifts of related quinoline derivatives and the principles of NMR theory.[4][5]

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is anticipated to show distinct signals for the aromatic protons of the

quinoline ring and the aliphatic protons of the ethyl and propyl substituents.

Experimental Protocol for ¹H NMR Data Acquisition: A standard protocol for acquiring a ¹H NMR

spectrum would involve the following steps:

Sample Preparation: Dissolve approximately 5-10 mg of 3-ethyl-2-propylquinoline in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve

better signal dispersion.

Data Acquisition: Acquire the spectrum at room temperature using a standard pulse

sequence. Key parameters to set include the spectral width, number of scans, and relaxation

delay.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. The chemical shifts should be referenced to the residual solvent
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peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹H NMR Data:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.0-8.2 d 1H H-8

~7.9-8.1 d 1H H-5

~7.6-7.8 s 1H H-4

~7.5-7.7 t 1H H-7

~7.3-7.5 t 1H H-6

~2.9-3.1 t 2H Propyl-CH₂ (α to ring)

~2.7-2.9 q 2H Ethyl-CH₂

~1.7-1.9 sextet 2H Propyl-CH₂ (β to ring)

~1.2-1.4 t 3H Ethyl-CH₃

~0.9-1.1 t 3H Propyl-CH₃

Causality Behind Predicted Shifts:

The aromatic protons are expected in the downfield region (7.3-8.2 ppm) due to the

deshielding effect of the aromatic ring current. Protons H-5 and H-8 are typically the most

deshielded in the quinoline system.

The proton at C-4 is a singlet as it has no adjacent protons.

The benzylic protons of the propyl and ethyl groups (α to the quinoline ring) will be

deshielded compared to typical alkane protons due to the proximity of the aromatic ring.

The splitting patterns (multiplicities) are predicted based on the n+1 rule, where 'n' is the

number of adjacent equivalent protons.
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule. PubChem indicates the availability of a ¹³C NMR spectrum for 3-ethyl-2-
propylquinoline.[1]

Experimental Protocol for ¹³C NMR Data Acquisition: The protocol is similar to that for ¹H NMR,

with the following key differences:

Pulse Program: A proton-decoupled pulse sequence is typically used to simplify the

spectrum to single lines for each unique carbon.

Number of Scans: A larger number of scans is usually required due to the lower natural

abundance of the ¹³C isotope.

Available ¹³C NMR Data: While the raw spectrum is not directly accessible, the data is reported

to have been acquired on a Jeol FX-90 instrument.[1] Based on typical chemical shifts for alkyl-

substituted quinolines, the following assignments can be anticipated:
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Chemical Shift (δ, ppm) Assignment

~160-165 C-2

~145-150 C-8a

~135-140 C-4

~130-135 C-3

~128-130 C-7

~127-129 C-5

~126-128 C-4a

~125-127 C-6

~120-125 C-8

~35-40 Propyl-CH₂ (α to ring)

~25-30 Ethyl-CH₂

~20-25 Propyl-CH₂ (β to ring)

~10-15 Ethyl-CH₃

~10-15 Propyl-CH₃

Interpretation of Carbon Environments:

The carbons of the quinoline ring are found in the aromatic region (120-165 ppm).

The carbons directly attached to the nitrogen (C-2 and C-8a) are typically at the lower field

end of this region.

The aliphatic carbons of the ethyl and propyl chains appear in the upfield region (10-40

ppm).

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of its bonds. An FTIR spectrum of 3-ethyl-2-propylquinoline (neat) is available from

Sigma-Aldrich.[1]

Experimental Protocol for FT-IR Data Acquisition (Neat Liquid):

Sample Preparation: A drop of the neat liquid sample is placed between two salt plates (e.g.,

NaCl or KBr).

Data Acquisition: The spectrum is recorded using an FTIR spectrometer, typically over the

range of 4000-400 cm⁻¹.

Background Correction: A background spectrum of the clean salt plates is recorded and

subtracted from the sample spectrum.

Characteristic IR Absorption Bands (Predicted):

Wavenumber (cm⁻¹) Vibration Type Functional Group

3100-3000 C-H stretch Aromatic

2960-2850 C-H stretch Aliphatic (CH₃, CH₂)

1620-1580 C=N stretch Quinoline ring

1590-1450 C=C stretch Aromatic ring

1470-1430 C-H bend Aliphatic (CH₂, CH₃)

850-750 C-H bend (out-of-plane) Aromatic

Rationale for IR Absorptions:

The C-H stretching vibrations of the aromatic quinoline ring are expected just above 3000

cm⁻¹.

The C-H stretching vibrations of the ethyl and propyl groups will appear in the 2850-2960

cm⁻¹ region.
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The characteristic C=N and C=C stretching vibrations of the quinoline ring system will be

present in the 1450-1620 cm⁻¹ region.

The out-of-plane C-H bending vibrations in the fingerprint region (below 1000 cm⁻¹) can

provide information about the substitution pattern of the aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. Mass spectrometry data for 3-ethyl-2-
propylquinoline is available from the NIST Mass Spectrometry Data Center.[1]

Experimental Protocol for Electron Ionization (EI) Mass Spectrometry:

Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas

chromatograph (GC-MS) for separation and purification.

Ionization: In the ion source, the sample is bombarded with high-energy electrons (typically

70 eV), causing ionization and fragmentation.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of relative ion abundance versus m/z.

Predicted Mass Spectrum Fragmentation:

The mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z = 199. The

fragmentation pattern of alkylquinolines is often characterized by benzylic cleavage and

rearrangements.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1293939/docs?utm_src=pdf-body#spectroscopic-data-of-3-ethyl-2-propylquinoline-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2-propylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Ion Structure Fragmentation Pathway

199 [C₁₄H₁₇N]⁺ Molecular Ion

184 [M - CH₃]⁺
Loss of a methyl radical from

the ethyl group

170 [M - C₂H₅]⁺
Loss of an ethyl radical

(benzylic cleavage)

156 [M - C₃H₇]⁺
Loss of a propyl radical

(benzylic cleavage)

Key Fragmentation Pathways:

[M]⁺˙
m/z = 199

[M - CH₃]⁺
m/z = 184- •CH₃

[M - C₂H₅]⁺
m/z = 170

- •C₂H₅

[M - C₃H₇]⁺
m/z = 156

- •C₃H₇

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 3-ethyl-2-propylquinoline in EI-MS.

Mechanistic Insights into Fragmentation: The fragmentation of alkylquinolines is analogous to

that of other alkyl-substituted aromatic compounds.[3] The most favorable cleavages occur at

the benzylic position to form stable carbocations. Therefore, the loss of an ethyl radical (to give

an ion at m/z 170) and a propyl radical (to give an ion at m/z 156) are expected to be prominent

fragmentation pathways. The loss of a methyl radical from the ethyl group is also a likely

fragmentation route.

Conclusion
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The spectroscopic data for 3-ethyl-2-propylquinoline, while not fully available in a single

public source, can be reliably predicted and interpreted based on established principles and

data from analogous compounds. This technical guide provides a framework for researchers to

understand the key spectroscopic features of this molecule, aiding in its identification,

characterization, and further application in scientific research. The provided protocols serve as

a foundation for obtaining high-quality experimental data, which is crucial for unambiguous

structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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